5-(Naphthalen-1-yl)pyridin-2-amine, 95%

• IUPAC Name: 5-naphthalen-1-ylpyridin-2-amine
• InChI: InChI=1S/C15H12N2/c16-15-9-8-12(10-17-15)14-7-3-5-11-4-1-2-6-13(11)14/h1-10H,(H2,16,17)
• InChI Key: CQWQZIBSRSDRBX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C3=CN=C(C=C3)N
• Molecular Formula: C15H12N2
• Molecular Weight: 220.27 g/mol
• CAS No.: 651042-53-4

Description

5-(Naphthalen-1-yl)pyridin-2-amine, 95% is a useful research compound. Its molecular formula is C15H12N2 and its molecular weight is 220.27 g/mol. The purity is usually 95%.
The exact mass of the compound 5-(Naphthalen-1-yl)pyridin-2-amine, 95% is 220.100048391 g/mol and the complexity rating of the compound is 253. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Synthesis routes and methods

Procedure details

Potassium carbonate (5.19 mmol, 717 mg) in water (2.5 mL) and tetrakis(triphenylphosphine)palladium(0) (0.04 mol %, 80 mg) in ethyl alcohol (2.5 mL) were added to 2-amino-5-bromopyridine (1.73 mmol, 299 mg) and 1-naphthaleneboronic acid (2.60 mmol, 446 mg) in benzene (10.0 mL). After 2 hours at 90° C. the reaction mixture was quenched with water (30 mL) and extracted with dichloromethane (3×30 mL). The organic phases were concentrated in vacuo and the residue chromatographed on silica gel (eluted with 50% ethyl acetate in hexanes) to give 260 mg (Y: 68%) of the title compound 11a. MS (E+) m/z: 381 (MH+).